Cas no 2168432-60-6 (3-Bromo-2,5-dichlorobenzotrifluoride)

• Product Name: 3-Bromo-2,5-dichlorobenzotrifluoride
• CAS No: 2168432-60-6
• MF: C₇H₂BrCl₂F₃
• MW: 293.895989894867
• CID: 5074163
• Update Time: 2025-05-24

3-Bromo-2,5-dichlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-dichlorobenzotrifluoride

• Inchi： 1S/C7H2BrCl2F3/c8-5-2-3(9)1-4(6(5)10)7(11,12)13/h1-2H
• InChI Key： BAGRZHCRDQHVEA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-2,5-dichlorobenzotrifluoride

Professional Introduction to 3-Bromo-2,5-dichlorobenzotrifluoride (CAS No. 2168432-60-6)

3-Bromo-2,5-dichlorobenzotrifluoride, identified by the chemical formula C₇H₂BrCl₂F₃, is a significant compound in the realm of pharmaceutical and agrochemical research. This trifluorinated benzene derivative features a unique structural arrangement that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine substituents, along with the trifluoromethyl group, enhances its reactivity and utility in organic transformations.

The compound's molecular structure imparts distinct electronic properties, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are frequently encountered in drug discovery pipelines. The 3-bromo and 2,5-dichloro substituents serve as excellent handles for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been a surge in interest regarding trifluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms into pharmaceuticals often leads to increased bioavailability and prolonged half-life, making such molecules highly desirable for therapeutic applications. 3-Bromo-2,5-dichlorobenzotrifluoride exemplifies this trend, as it serves as a versatile building block for developing novel therapeutic agents.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, a hallmark of many bioactive molecules, contributes to the lipophilicity and binding interactions of these inhibitors. For instance, derivatives of 3-bromo-2,5-dichlorobenzotrifluoride have been explored as potential inhibitors of tyrosine kinases, demonstrating promising activity in preclinical models. This underscores the importance of this compound in medicinal chemistry research.

The compound's utility extends beyond pharmaceuticals into the agrochemical sector. Fluorinated aromatic compounds are widely used in crop protection agents due to their stability and efficacy against pests and pathogens. Researchers have leveraged the reactivity of 3-bromo-2,5-dichlorobenzotrifluoride to develop novel fungicides and herbicides that exhibit superior performance compared to traditional chemistries. This dual application underscores its broad industrial relevance.

The synthesis of 3-bromo-2,5-dichlorobenzotrifluoride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine and chlorine substituents, followed by trifluoromethylation using established methods such as electrophilic aromatic substitution or metal-catalyzed processes. The optimization of these synthetic routes is crucial for achieving high yields and purity, ensuring that the final product meets the stringent requirements of downstream applications.

Advances in catalytic systems have significantly improved the efficiency of producing fluorinated compounds like 3-bromo-2,5-dichlorobenzotrifluoride. Transition metal catalysts, particularly palladium and copper complexes, have enabled more selective and sustainable synthetic pathways. These innovations not only enhance productivity but also minimize waste generation, aligning with green chemistry principles. The development of such methodologies is essential for meeting global demand while reducing environmental impact.

The pharmacological potential of 3-bromo-2,5-dichlorobenzotrifluoride has prompted extensive computational studies to predict its interactions with biological targets. Molecular modeling techniques have been employed to identify key binding pockets and optimize lead structures for drug development. These virtual screening approaches accelerate the discovery process by filtering out less promising candidates early on. The integration of experimental data with computational insights has become a cornerstone of modern drug discovery.

In conclusion, 3-Bromo-2,5-dichlorobenzotrifluoride (CAS No. 2168432-60-6) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing complex molecules with high biological activity. As research continues to uncover new therapeutic targets and sustainable synthetic methods, this compound will undoubtedly remain at the forefront of chemical innovation.